Cas no 25939-81-5 (1-Ethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-Ethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 25939-81-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD00956664
• CID: 52816
• PubChem ID: 3798338
• Update Time: 2025-05-19

1-Ethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1,2,3,4-tetrahydroisoquinoline
• 1-ETHYL-1,2,3,4-TETRA-HYDRO-ISOQUINOLINE
• 1-Ethyl-1,2,3,4-tetrahydro-isoquinoline
• 1-Aethyl-1,2,3,4-tetrahydro-isochinolin
• 1-Aethyl-1H-chinazolin-2,4-dion
• 1-Aethyl-2.4-dioxo-1.2.3.4-tetrahydro-chinazolin
• 1-ethyl-1,2,3,4-tetrahydro-2,4-quinazolinedione
• 1-ethyl-1H-quinazoline-2,4-dione
• 1-ethyl-2,4(1H,3H)-quinazolinedione
• 1-Ethyl-2,4-diketotetrahydroquinazoline
• 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline
• 2,4(1H,3H)-Quinazolinedione,1-ethyl
• ethyltetrahydroisoquinoline
• Isoquinoline, 1-ethyl-1,2,3,4-tetrahydro-, (S)-
• UDWVZWUSBKDYPY-UHFFFAOYSA-N
• 2180AB
• 1,2,3,4-Tetrahydro-1-ethylisoquinoline
• ST24037984
• Isoquinoline, 1-ethyl-1,2,3,4-tetrahydro-
• 939
• MFCD00956664
• FT-0647034
• 1H-Pyrazol-3-amine,5-phenyl-
• C74345
• AKOS011659972
• EN300-146312
• CHEMBL578554
• DS-11100
• SCHEMBL1011090
• 25939-81-5
• A877426
• CS-0186335
• DB-011853
• 1-Ethyl-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD00956664
• Inchi： 1S/C11H15N/c1-2-11-10-6-4-3-5-9(10)7-8-12-11/h3-6,11-12H,2,7-8H2,1H3
• InChI Key： UDWVZWUSBKDYPY-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1CC

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.949
• Melting Point: No data available
• Boiling Point: 257.4°C at 760 mmHg
• Flash Point: 257.4 °C at 760 mmHg
• Refractive Index: 1.513
• PSA: 12.03000
• LogP: 2.61220
• Vapor Pressure: No data available

1-Ethyl-1,2,3,4-tetrahydroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-Ethyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 1-Ethyl-1,2,3,4-Tetrahydroisoquinoline (CAS No: 25939-81-5)

1-Ethyl-1,2,3,4-tetrahydroisoquinoline, also known by its CAS number 25939-81-5, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of isoquinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The ethyl substitution at the 1-position introduces unique electronic and steric properties that make it highly valuable in synthetic chemistry and drug design.

The synthesis of 1-Ethyl-1,2,3,4-tetrahydroisoquinoline has been extensively studied in recent years. Researchers have developed efficient methods to prepare this compound using various catalysts and reaction conditions. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity of the synthesis process. These advancements have made it possible to produce large quantities of the compound for both academic research and industrial applications.

In the field of pharmacology, 1-Ethyl-1,2,3,4-tetrahydroisoquinoline has shown promising potential as a building block for drug development. Its structure allows for easy functionalization, enabling chemists to design molecules with specific biological activities. Recent studies have highlighted its role in the development of neuroprotective agents, where it has demonstrated the ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metals makes it an attractive candidate for use in catalysis and sensor technology. For example, researchers have explored its potential as a ligand in homogeneous catalysis for organic transformations. The results have been encouraging, with some systems showing high efficiency and selectivity under mild conditions.

The environmental impact of 1-Ethyl-1,2,3,4-tetrahydroisoquinoline has also been a topic of interest. Studies have shown that it is relatively stable under normal environmental conditions but can undergo biodegradation under specific microbial or enzymatic treatments. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, CAS No: 25939-81-5, or 1-Ethyl-1,2,3,4-tetrahydroisoquinoline, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it an essential tool for researchers aiming to push the boundaries of synthetic chemistry and drug discovery.